Cas no 127053-22-9 (Dehydro Nabumetone)

• Product Name: Dehydro Nabumetone
• CAS No: 127053-22-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 833028
• PubChem ID: 9859375
• Update Time: 2025-04-19

Dehydro Nabumetone Chemical and Physical Properties

Names and Identifiers

• Nabumetone Related Compound A
• Dehydro Nabumetone
• (E)-4-(6-Methoxynaphthalen-2-yl)but-3-en-2-one
• (E)-4-(6-Methoxy-2-naphthalenyl)-3-buten-2-one
• NABUMETONE RELATED COMPOUND A (15 MG) (1-(6-METHOXY-2-NAPHTHYL)-BUT-1-EN-3-ONE)
• MFCD09029502
• 3-Buten-2-one, 4-(6-methoxy-2-naphthalenyl)-, (E)-
• 0J1W17F0WZ
• AKOS005254478
• 4-(6-methoxy-2-naphthalenyl)-3-buten-zone
• 127053-22-9
• G81477
• NABUMETONE IMPURITY D [EP IMPURITY]
• 4-(6-Methoxynaphthalen-2-yl)but-3-en-2-one, (E)-
• CHEMBL3278695
• BBL100450
• 4-(6-methoxy-2-naphthalenyl)-3-buten-2-one
• (3E)-4-(6-methoxynaphthalen-2-yl)but-3-en-2-one
• Q27236842
• 56600-90-9
• 4-(6-Methox-2-Naphthalenyl)-3-buten-zone
• CS-0272030
• AC-16727
• 4-(6-METHOXYNAPHTHALEN-2-YL)BUT-3-EN-2-ONE
• Nabumetone impurity D [EP]
• EN300-1853881
• 1-(6'-Methoxy-2'-naphthyl)-but-1-en-3-one, (E)-
• UNII-0J1W17F0WZ
• STL554244
• (E)-4-(6-Methoxynaphthalen-2-yl)but-3-en-2-one; Nabumetone Imp. D (EP); Nabumetone Impurity D

• MDL： MFCD09029502
• Inchi： 1S/C15H14O2/c1-11(16)3-4-12-5-6-14-10-15(17-2)8-7-13(14)9-12/h3-10H,1-2H3/b4-3+
• InChI Key： ODKROFHKPKRFPM-ONEGZZNKSA-N
• SMILES： O(C)C1C=CC2=CC(/C=C/C(C)=O)=CC=C2C=1

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-121 ºC (ethanol )
• Solubility: Almost insoluble (0.043 g/l) (25 º C),

Dehydro Nabumetone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives